![molecular formula C16H23N3O2S B1387695 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine CAS No. 1105188-54-2](/img/structure/B1387695.png)
4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine
Overview
Description
“4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine” is a chemical compound with the CAS Number: 1105188-54-2. It has a molecular weight of 321.44 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H23N3O2S/c1-2-21-13-5-3-6-14-15(13)18-16(22-14)17-7-4-8-19-9-11-20-12-10-19/h3,5-6H,2,4,7-12H2,1H3,(H,17,18) .Physical And Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 321.44 .Scientific Research Applications
4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has been used in a variety of scientific research applications. It has been used to design and develop new drugs, as well as to study the mechanism of action of existing drugs. In addition, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has been used in biochemical and physiological studies to determine the effects of drugs on the body. It has also been used in drug delivery systems to improve the bioavailability of drugs.
Mechanism of Action
4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The exact mechanism of action of 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB is not fully understood, but it is believed to act by modulating the activity of certain enzymes and proteins. In particular, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has been found to inhibit the enzyme cyclooxygenase-2 (COX-2) and the protein NF-κB. By inhibiting these two proteins, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB is able to reduce inflammation and the growth of tumors.
Biochemical and Physiological Effects
4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has been found to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and reduce the severity of viral infections. In addition, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has been shown to reduce the levels of certain hormones, such as cortisol and insulin. 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has also been found to reduce the levels of certain inflammatory markers, such as C-reactive protein and interleukin-6.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB in laboratory experiments is its high solubility in water. This makes it easy to dissolve and work with in a laboratory setting. In addition, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB is relatively stable and has a low toxicity profile, which makes it safe to use in experiments. However, there are some limitations to using 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB in laboratory experiments. For example, it is not as effective at inhibiting the growth of tumors compared to other compounds, such as doxorubicin.
Future Directions
4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB has a wide range of potential applications in scientific research. One potential future direction is to develop new drugs based on 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB. Additionally, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB could be used to develop new drug delivery systems to improve the bioavailability of drugs. Finally, 4-ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amineB could be used to study the effects of drugs on the body and to develop new treatments for various diseases.
properties
IUPAC Name |
4-ethoxy-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2S/c1-2-21-13-5-3-6-14-15(13)18-16(22-14)17-7-4-8-19-9-11-20-12-10-19/h3,5-6H,2,4,7-12H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSKHZJSMUZUMQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NCCCN3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
